[(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3,4-dihydroxyoxan-2-yl]methyl carbamate

• CAS RN: 182410-79-3
• Molecular Formula: C37H70N14O11
• Molecular Weight: 887 g/mol
• IUPAC Name: [(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3,4-dihydroxyoxan-2-yl]methyl carbamate
• InChI: InChI=1S/C37H70N14O11/c38-9-1-5-19(39)13-25(53)44-10-2-6-20(40)14-26(54)45-11-3-7-21(41)15-27(55)46-12-4-8-22(42)16-28(56)48-31-33(58)32(57)24(18-61-36(43)60)62-35(31)51-37-49-29-23(52)17-47-34(59)30(29)50-37/h19-24,29-33,35,52,57-58H,1-18,38-42H2,(H2,43,60)(H,44,53)(H,45,54)(H,46,55)(H,47,59)(H,48,56)(H2,49,50,51)/t19-,20-,21-,22?,23+,24+,29+,30-,31+,32-,33-,35+/m0/s1
• InChI Key: JFQUFGDPMVGHMW-OXNCOZALSA-N
• Isomeric SMILES: C1[C@H]([C@@H]2[C@@H](C(=O)N1)N=C(N2)N[C@H]3[C@@H]([C@@H]([C@H]([C@H](O3)COC(=O)N)O)O)NC(=O)CC(CCCNC(=O)C[C@H](CCCNC(=O)C[C@H](CCCNC(=O)C[C@H](CCCN)N)N)N)N)O
• SMILES: C1C(C2C(C(=O)N1)N=C(N2)NC3C(C(C(C(O3)COC(=O)N)O)O)NC(=O)CC(CCCNC(=O)CC(CCCNC(=O)CC(CCCNC(=O)CC(CCCN)N)N)N)N)O
• synonyms: A 53930A; A 53930C; A-53930A; A-53930C; racemomycin; racemomycin B; racemomycin D; racemomycin E

Description

[(2R,3R,4S,5R,6R)-6-[[(3aS,7R,7aS)-7-hydroxy-4-oxo-1,3a,5,6,7,7a-hexahydroimidazo[4,5-c]pyridin-2-yl]amino]-5-[[3-amino-6-[[(3S)-3-amino-6-[[(3S)-3-amino-6-[[(3S)-3,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoyl]amino]-3,4-dihydroxyoxan-2-yl]methyl carbamate is a natural product found in Streptomyces vinaceusdrappus with data available.

Scientific Research Applications

Synthesis and Derivative Formation

The compound has been studied in the context of synthesizing novel heterocyclic compounds. For instance, the work by Bakhite et al. (2005) involved the preparation of various derivatives such as tetrahydropyridothienopyrimidines and related compounds, highlighting the versatility of such structures in synthetic organic chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).

Pharmacological Potential

The potential pharmacological applications of related compounds have been explored. Kumar and Mashelker (2007) synthesized novel 1,2,4‐oxadiazole heterocyclic compounds with a focus on their hypertensive activity. This suggests the potential of such compounds in medicinal chemistry and drug design (Kumar & Mashelker, 2007).

Structural Analysis and Modification

Studies like those conducted by Rao, Pinyol, and Lubell (2007) focus on the synthesis of enantiopure compounds with specific structural modifications. This work contributes to our understanding of how structural changes can impact the biological and chemical properties of such compounds (Rao, Pinyol, & Lubell, 2007).

Metabolic Studies

Metabolic studies, such as those by Turesky et al. (2002), investigate how compounds like the one specified are metabolized by human hepatocytes and enzymes like cytochrome P4501A2. Such research is crucial for understanding the metabolic fate of these compounds in biological systems (Turesky, Guengerich, Guillouzo, & Langouët, 2002).

Biological Interactions

Further research into the interactions of related compounds with biological systems is exemplified by the work of Busquets et al. (2009). They developed a method for analyzing heterocyclic amines in human urine, demonstrating the importance of monitoring such compounds for health and safety reasons (Busquets, Jönsson, Frandsen, Puignou, Galceran, & Skog, 2009).